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Acetolactate Synthase (ALS): Core Enzyme Function

Table 1: Key Characteristics of Acetolactate Synthase (ALS)

Aspect Description

Systematic
Name

Acetolactate synthase (ALS) or Acetohydroxyacid synthase (AHAS) [1].

EC Number EC 2.2.1.6 [1]

Primary
Function

Catalyzes the first common step in the biosynthesis of the branched-chain amino acids

(valine, leucine, and isoleucine) [1] [2].

Catalytic
Reaction

Condenses two molecules of pyruvate to form acetolactate (precursor to valine and

leucine), or pyruvate and 2-ketobutyrate to form acetohydroxybutyrate (precursor to
isoleucine). The reaction involves decarboxylation [1] [2].

Cofactors
Required

Thiamine diphosphate (ThDP), Flavine Adenine Dinucleotide (FAD), and a divalent
metal ion (e.g., Mg²⁺) [1] [2].

Cellular
Location

In plants, it is located in the chloroplasts [1].
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Herbicidal Inhibition of ALS

Table 2: Major Classes of Commercial ALS-Inhibiting Herbicides

Herbicide Class Key Feature
Example Active
Ingredients

Sulfonylureas (SU) One of the first discovered classes;

highly potent [3].

Chlorsulfuron,

Trifloxysulfuron [3]

Imidazolinones (IMI) Imazaquin [3]

Triazolopyrimidines (TP) This is the chemical class of
Diclosulam [3].

Pyrimidinylthiobenzoates (PTB) Also known as
Pyrimidinyloxybenzoates [1].

Pyrithiobac [3]

Sulfonylaminocarbonyltriazolinones
(SCT)

Mechanism of Action: These herbicides inhibit the ALS enzyme, disrupting the production of valine,

leucine, and isoleucine. This quickly halts plant cell division and growth, leading to plant death [2] [4]. Their

potency, effectiveness at low application rates, and high mammalian safety profile make them successful

herbicides [2] [3].

Binding Site: Herbicides do not bind to the catalytic site but to a specific herbicidal site on the enzyme. This

is why resistance mutations can affect herbicide binding without always completely disrupting the enzyme's

natural function [1].

Known Resistance Mechanisms

Table 3: Documented Target-Site Resistance Mutations in ALS
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Residue Position
(A. thaliana)

Amino Acid
Substitution

Observed Resistance / Cross-Resistance Patterns

Proline 197 P197S Confers high-level resistance to sulfonylureas (SU) and

triazolopyrimidines (TP), but the plants remain susceptible to
imidazolinones (IMI) [1].

Tryptophan 574 W574L Confers broad-spectrum resistance to multiple ALS inhibitor
classes, including imidazolinones, sulfonylureas, and

triazolopyrimidines [3].

General Experimental Workflow for ALS Studies

The diagram below outlines a general approach for characterizing herbicide resistance, as used in a study on

pigweed [3].

Start: Suspected Resistant
Weed Population

Whole-Plant Dose-Response
with Multiple Herbicide Classes

In vitro ALS Enzyme Assay
(I50 Determination)

DNA Sequencing
of ALS Gene

Data Integration & Conclusion
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Key Experimental Components:

Whole-Plant Dose-Response: Plants are grown and treated with varying doses of herbicides. The dry
shoot biomass is measured to calculate the dose required for 50% growth reduction (GR₅₀) and the

resistance index (R/S) [3].
In vitro ALS Enzyme Assay: The ALS enzyme is extracted from plant tissue. Activity is measured by

quantifying acetolactate production in the presence of different herbicide concentrations to determine
the I₅₀ (concentration causing 50% enzyme inhibition) [3].

Molecular Sequencing: DNA is extracted and the ALS gene is sequenced. Sequences from resistant
and susceptible plants are compared to identify specific mutations [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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